(9Bs)-9b-(4-chloro-3-methylphenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydroimidazo[2,1-a]isoindol-5-one

• IUPAC Name: (9bS)-9b-(4-chloro-3-methylphenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydroimidazo[2,1-a]isoindol-5-one
• InChI: InChI=1S/C24H17ClF2N2O2/c1-14-12-16(7-8-19(14)25)24-18-5-3-2-4-17(18)23(31)29(24)11-10-28(24)22(30)15-6-9-20(26)21(27)13-15/h2-9,12-13H,10-11H2,1H3/t24-/m0/s1
• InChI Key: XMSLRELXMCKGCB-DEOSSOPVSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C23C4=CC=CC=C4C(=O)N2CCN3C(=O)C5=CC(=C(C=C5)F)F)Cl
• Isomeric SMILES: CC1=C(C=CC(=C1)[C@@]23C4=CC=CC=C4C(=O)N2CCN3C(=O)C5=CC(=C(C=C5)F)F)Cl
• Molecular Formula: C24H17ClF2N2O2
• Molecular Weight: 438.9 g/mol

Description

(9Bs)-9b-(4-chloro-3-methylphenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydroimidazo[2,1-a]isoindol-5-one is a useful research compound. Its molecular formula is C24H17ClF2N2O2 and its molecular weight is 438.86. The purity is usually 95%.
BenchChem offers high-quality (9Bs)-9b-(4-chloro-3-methylphenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydroimidazo[2,1-a]isoindol-5-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (9Bs)-9b-(4-chloro-3-methylphenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydroimidazo[2,1-a]isoindol-5-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Characterization

  • The synthesis of tricyclic isoindoles and related compounds provides foundational knowledge for manipulating and understanding the chemical behavior of complex molecules like (9Bs)-9b-(4-chloro-3-methylphenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydroimidazo[2,1-a]isoindol-5-one. The thermolysis of specific carboxylic acids leads to the formation of novel structures, highlighting the potential for creating diverse molecular architectures through controlled chemical reactions (Melo et al., 2004).
  • Detailed spectral analysis and quantum chemical studies have been conducted on closely related compounds, providing insights into molecular geometry and chemical reactivity. Such studies are crucial for understanding the electronic properties and reactivity of complex molecules like (9Bs)-9b-(4-chloro-3-methylphenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydroimidazo[2,1-a]isoindol-5-one (Satheeshkumar et al., 2017).

• Chemical Reactivity and Applications

  • Research on the reactivity and potential applications of similar molecular structures has been conducted. For example, studies on the base- and acid-catalyzed nucleophilic addition of isoindoloquinazoline to various compounds reveal the possibility of synthesizing new, stable isoindole derivatives. Such research can pave the way for the development of new materials or pharmaceuticals based on the core structure of (9Bs)-9b-(4-chloro-3-methylphenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydroimidazo[2,1-a]isoindol-5-one (Voitenko et al., 2010).

• Molecular Structures and Interactions

  • The study of crystal structures and intermolecular interactions is fundamental in comprehending how molecules like (9Bs)-9b-(4-chloro-3-methylphenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydroimidazo[2,1-a]isoindol-5-one interact in different states. Research into the crystal structures of antioxidant triazolyl-benzimidazole compounds sheds light on the planarity and perpendicularity of different molecular sections, which is crucial for understanding molecular behavior in various environments (Karayel et al., 2015).